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Application Note: Quantitative Analysis of 6PPD-quinone in Stormwater Runoff via Isotope

Dilution LC-MS/MS

Executive Summary & Scientific Rationale
The Challenge: Urban Runoff Mortality Syndrome (URMS) has decimated coho salmon

(Oncorhynchus kisutch) populations in the Pacific Northwest for decades. In 2021, Tian et al.

identified the causal agent as 6PPD-quinone (6PPD-q), a transformation product of the tire

antioxidant 6PPD.[1] With an LC50 of <100 ng/L, 6PPD-q is among the most toxic aquatic

pollutants known.[2][3]

The Solution: This protocol provides a rigorous, self-validating methodology for quantifying

6PPD-q in complex stormwater matrices at ng/L (ppt) levels. It synthesizes the foundational

work of Tian et al. (2021) with the regulatory framework of EPA Draft Method 1634.

Key Technical Pillars:

Isotope Dilution Mass Spectrometry (IDMS): Stormwater is a "dirty" matrix prone to severe

ion suppression. We utilize isotopically labeled internal standards (
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-6PPD-q or

-6PPD-q) added prior to extraction. This corrects for both extraction losses and matrix effects
in real-time.

Solid Phase Extraction (SPE): We employ Hydrophilic-Lipophilic Balance (HLB) polymeric

sorbents.[4] Unlike silica-based C18, HLB retains polar transformation products effectively

and remains stable even if the cartridge runs dry.

Amber Glass Chain of Custody: 6PPD-q is photo-sensitive. All sampling and processing

must occur in amber glassware to prevent photodegradation.

Reagents & Equipment
Standards:

Native Analyte: 6PPD-quinone (purity >98%).

Isotope Labeled Standard (EIS):

-6PPD-quinone or

-6PPD-quinone (purity >95%).

Note:

is preferred over deuterium (

) labels as it eliminates deuterium-hydrogen exchange issues, though

is acceptable if stable.

Materials:

SPE Cartridges: Oasis HLB (200 mg, 6 cc) or equivalent polymeric divinylbenzene-co-N-

vinylpyrrolidone.

Solvents: LC-MS grade Methanol (MeOH), Acetonitrile (ACN), Water, and Formic Acid (FA).
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Filtration: Glass fiber filters (0.7 µm, e.g., Whatman GF/F). Do not use nylon filters as they

may adsorb the quinone.

Experimental Protocol
Phase A: Sample Collection & Preservation

Vessel: 250 mL Amber Glass bottles with PTFE-lined caps.

Technique: Collect grab samples from stormwater outfalls or stream mid-points. Fill to the

shoulder (leave small headspace for expansion if freezing, but minimize air contact).

Preservation: Chill to <6°C immediately.

Holding Time: Extract within 14 days. If >14 days, freeze at -20°C.

Phase B: Sample Preparation (Solid Phase Extraction)
Filtration: Filter the entire 250 mL sample through a 0.7 µm glass fiber filter to remove

particulates.

Critical: Measure the exact volume of the filtered sample.

Spiking (IDMS): Add 1.0 ng of Isotope Labeled Standard (e.g., 10 µL of 100 ng/mL stock) to

the filtered sample. Mix well.

Why: Spiking before extraction ensures the IS experiences the same extraction efficiency

as the native analyte.

SPE Conditioning:

5 mL Methanol (Gravity flow).

5 mL Reagent Water (Gravity flow).

Loading: Load the sample onto the cartridge at a rate of ~5-10 mL/min.

Washing: Wash with 5 mL Reagent Water to remove salts and highly polar interferences. Dry

cartridge under vacuum for 5 minutes.
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Elution: Elute with 10 mL Methanol (gravity flow followed by gentle vacuum).

Note: Methanol is chosen over Acetonitrile for elution due to better solubility of the quinone

and compatibility with the evaporation step.

Concentration: Evaporate the eluate to near dryness (do not bake dry) under a gentle stream

of Nitrogen at 40°C.

Reconstitution: Reconstitute in 1.0 mL of 1:1 (v/v) Water:Acetonitrile (containing 0.1% Formic

Acid). Vortex for 30 seconds. Transfer to an amber autosampler vial.

Phase C: LC-MS/MS Analysis
Liquid Chromatography:

Column: Agilent Poroshell 120 EC-C18 (2.1 x 100 mm, 2.7 µm) or equivalent.

Mobile Phase A: Water + 0.1% Formic Acid.[5][6]

Mobile Phase B: Acetonitrile + 0.1% Formic Acid.[5][6]

Flow Rate: 0.4 mL/min.[5][6][7]

Injection Volume: 10 µL.

Gradient Profile:

Time (min) % Mobile Phase B Event

0.00 10 Initial Hold

1.00 10 Desalting

8.00 95 Linear Ramp

10.00 95 Wash

10.10 10 Re-equilibration

| 13.00 | 10 | End |
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Mass Spectrometry (ESI+):

Source: Electrospray Ionization (Positive Mode).[8]

Capillary Voltage: 3500 V.

Gas Temperature: 300°C.[9]

MRM Transitions (Multiple Reaction Monitoring):

Analyte
Precursor
(m/z)

Product (m/z) Type
Collision
Energy (V)

6PPD-quinone 299.2 215.1 Quantifier 25

299.2 241.1 Qualifier 20

299.2 187.2 Qualifier 35

|

-6PPD-q | 305.2 | 221.1 | Quantifier | 25 | |

-6PPD-q | 304.2 | 220.1 | Quantifier | 25 |

Data Analysis & Quality Control
Quantification Calculation (Isotope Dilution):

Where:

= Concentration of native 6PPD-q in sample.

= Peak area of native 6PPD-q (215.1 ion).

= Peak area of Internal Standard.[6]

= Concentration of Internal Standard added.

= Response Factor (derived from calibration curve).
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QA/QC Criteria:

Linearity: Calibration curve (

) spanning 0.5 ng/L to 500 ng/L.

Recovery: Internal Standard recovery must be within 50-150%. Lower recovery indicates

severe matrix suppression; dilute extract and re-inject.

Method Blank: Must be < 1/3 of the Limit of Quantification (LOQ).

LOQ: Target LOQ is 2.0 ng/L (ppt) in matrix.

Visualizations
Figure 1: Analytical Workflow
A step-by-step guide from sampling to data output.
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Caption: End-to-end workflow for 6PPD-quinone quantification utilizing Isotope Dilution SPE-

LC-MS/MS.

Figure 2: Mechanistic Pathway
Formation of the toxic quinone from the parent tire antioxidant.
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Caption: Simplified oxidation pathway of 6PPD by environmental ozone to form the toxic 6PPD-

quinone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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